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Compound of Interest

Compound Name: Dicyclohexyl sulphide

Cat. No.: B15489629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dicyclohexyl sulfide, identified by the CAS number 7133-46-2, is a saturated organosulfur

compound with the chemical formula C₁₂H₂₂S. This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis methodologies, key applications,

and available spectral data. While direct biological activity and involvement in signaling

pathways are not extensively documented in current literature, its role as a synthetic

intermediate in the pharmaceutical and agrochemical industries underscores its importance in

drug development. This document aims to consolidate the available technical information on

dicyclohexyl sulfide, presenting it in a structured format to support research and development

activities.

Chemical and Physical Properties
Dicyclohexyl sulfide is a colorless to pale yellow, oily liquid with a characteristic sulfurous odor.

It is insoluble in water but soluble in many organic solvents.[1][2] The key physicochemical

properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₂₂S [2][3]

Molecular Weight 198.37 g/mol [2][3]

CAS Number 7133-46-2 [2][3]

Appearance Colorless, oily liquid [1]

Melting Point 9.9 °C [2]

Boiling Point 293.8 °C at 760 mmHg [2]

Density 0.96 g/cm³ [2]

Flash Point 123.1 °C [2]

Refractive Index 1.5142 (estimate) [2]

Vapor Pressure 0.00297 mmHg at 25°C [2]

LogP 4.385 [2]

EINECS Number 230-432-7 [2]

Synthesis and Manufacturing
The synthesis of dicyclohexyl sulfide can be achieved through several routes, primarily

involving the reaction of cyclohexyl-containing precursors with a sulfur source. While detailed

industrial-scale protocols are proprietary, the following sections outline the key laboratory-scale

synthesis methodologies reported in the literature.

Synthesis from Cyclohexanethiol
A common laboratory preparation involves the reaction of cyclohexanethiol. While a specific

detailed protocol for the direct conversion to dicyclohexyl sulfide is not readily available in the

public domain, a plausible method involves the base-mediated reaction of cyclohexanethiol

with a cyclohexyl halide.
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Caption: General workflow for the synthesis of dicyclohexyl sulfide from cyclohexanethiol.

Synthesis from Cyclohexene and Hydrogen Sulfide
Another reported method involves the direct thiolation of cyclohexene using hydrogen sulfide.

[4] This reaction is typically carried out under conditions that facilitate the redox activation of

hydrogen sulfide.
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Caption: Synthesis of dicyclohexyl sulfide via thiolation of cyclohexene.

Applications
Dicyclohexyl sulfide serves as a versatile compound with applications in several industrial and

research areas.

Intermediate in Pharmaceutical and Agrochemical
Synthesis
One of the primary applications of dicyclohexyl sulfide is its use as a synthetic intermediate in

the manufacturing of various pharmaceuticals and agrochemicals.[1] Its bifunctional nature,

with two cyclohexyl groups attached to a sulfur atom, allows for a range of chemical

transformations to build more complex molecules.

Ligand in Asymmetric Catalysis
In the field of organic chemistry, dicyclohexyl sulfide is recognized for its role as a chiral ligand

in asymmetric catalysis.[1][4] The formation of metal complexes with dicyclohexyl sulfide can
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create a chiral environment that enables the stereoselective synthesis of enantiomerically pure

compounds, which is of paramount importance in drug development.[1]

PVC Stabilizer
Dicyclohexyl sulfide is also utilized as a stabilizer in the production of polyvinyl chloride (PVC).

[1][4] Its incorporation into PVC formulations helps to prevent the thermal degradation of the

polymer, thereby enhancing its stability and durability.[1]

Solvent
Due to its physical properties, dicyclohexyl sulfide can be employed as a solvent in various

organic and pharmaceutical applications.[1]

Spectral Data
The structural elucidation of dicyclohexyl sulfide is supported by various spectroscopic

techniques.

Mass Spectrometry
The mass spectrum of dicyclohexyl sulfide is available in the NIST WebBook.[5] The

fragmentation pattern is consistent with the structure of the molecule, with key fragments

arising from the loss of cyclohexyl and smaller alkyl fragments.

Logical Relationship of Mass Spec Fragmentation:
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Caption: Predicted major fragmentation pathways for dicyclohexyl sulfide in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectral data for dicyclohexyl sulfide is referenced in PubChem.[6] The spectrum is

expected to show signals corresponding to the different carbon environments within the

cyclohexyl rings.

Infrared (IR) Spectroscopy
While a specific spectrum is not readily available, the IR spectrum of dicyclohexyl sulfide is

expected to exhibit characteristic C-H stretching and bending vibrations for the cyclohexyl

groups and a C-S stretching vibration.

Biological Activity and Toxicology
Currently, there is a lack of publicly available data specifically detailing the biological activity of

dicyclohexyl sulfide or its involvement in signaling pathways relevant to drug development.

Research on the biological effects of organosulfur compounds has often focused on naturally

occurring sulfides, such as those found in garlic (e.g., diallyl sulfide).[2][3] These studies have

highlighted a range of activities including anti-inflammatory, antioxidant, and antimicrobial
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effects.[2][3][7][8][9] However, it is crucial to note that these findings cannot be directly

extrapolated to dicyclohexyl sulfide due to significant structural differences.

Toxicological data for dicyclohexyl sulfide is not extensively reported. For the related

compound, dicyclohexyl disulfide, some acute toxicity data is available, and it is noted to be an

irritant to the eyes, respiratory system, and skin.[1][10][11][12] Given the structural similarity, a

cautious approach to handling dicyclohexyl sulfide is warranted, and appropriate personal

protective equipment should be used.

Conclusion
Dicyclohexyl sulfide is a valuable chemical intermediate with established applications in the

synthesis of pharmaceuticals and agrochemicals, as a ligand in catalysis, and as a PVC

stabilizer. This guide has summarized the key technical data currently available for this

compound. Further research into its potential biological activities and the quantification of its

performance in various applications would be beneficial for expanding its utility in research and

drug development. The provided data and workflows are intended to serve as a foundational

resource for scientists and researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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